Cas no 820966-02-7 (Oxepino[4,3-d]pyrimidine-2,4(1H,3H)-dione, 5,7,8,9-tetrahydro-)

• Product name: Oxepino[4,3-d]pyrimidine-2,4(1H,3H)-dione, 5,7,8,9-tetrahydro-
• CAS No: 820966-02-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 699265
• PubChem ID: 71420208

Oxepino[4,3-d]pyrimidine-2,4(1H,3H)-dione, 5,7,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Oxepino[4,3-d]pyrimidine-2,4(1H,3H)-dione, 5,7,8,9-tetrahydro-
• 5,7,8,9-tetrahydro-1H-oxepino[4,3-d]pyrimidine-2,4-dione
• 5,7,8,9-Tetrahydrooxepino[4,3-d]pyrimidine-2,4(1H,3H)-dione
• 820966-02-7
• DTXSID20839415

• Inchi： InChI=1S/C8H10N2O3/c11-7-5-4-13-3-1-2-6(5)9-8(12)10-7/h1-4H2,(H2,9,10,11,12)
• InChI Key： YQTDKXJEEBCQBC-UHFFFAOYSA-N
• SMILES： C1CC2=C(COC1)C(=O)NC(=O)N2

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.4Ų